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Compound of Interest

Compound Name:
N-(pyridin-3-yl)pyridine-4-

carboxamide

CAS No.: 39642-69-8

Cat. No.: B2853218

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Chemical Identity and Isomeric Considerations
N-(3-pyridyl)isonicotinamide, also referred to as N-(pyridin-3-yl)pyridine-4-carboxamide, is a

dipyridylamide compound. It is crucial to distinguish it from its structural isomer, N-(3-

pyridyl)nicotinamide (CAS No: 13160-06-0)[1]. The key difference lies in the position of the

carbonyl group on the pyridine ring: in the case of isonicotinamide, it is at the 4-position,

whereas for nicotinamide, it is at the 3-position. This structural variance significantly influences

the molecule's geometry and its subsequent applications in supramolecular chemistry. While a

specific CAS number for N-(3-pyridyl)isonicotinamide is not readily found in the primary search

results, it is identified in the literature as '3-pina'[2]. For clarity, this guide will refer to the

compound by its systematic name.

Table 1: Key Chemical Identifiers
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Property Value Source

Systematic Name
N-(pyridin-3-yl)pyridine-4-

carboxamide
-

Common Name
N-(3-pyridyl)isonicotinamide, 3-

pina
[2]

Molecular Formula C₁₁H₉N₃O [2]

Parent Compound
Isonicotinamide (Pyridine-4-

carboxamide)
[3][4]

Parent CAS 1453-82-3 (Isonicotinamide) [4][5]

Synthesis of N-(3-pyridyl)isonicotinamide
The synthesis of N-(3-pyridyl)isonicotinamide typically involves the amidation of a derivative of

isonicotinic acid with 3-aminopyridine. A generalizable synthetic approach can be adapted from

standard organic chemistry protocols for amide bond formation.

Experimental Protocol: Synthesis via Acyl Chloride
This protocol is a representative method based on the synthesis of related amide compounds.

Materials:

Isonicotinoyl chloride hydrochloride

3-Aminopyridine

Anhydrous pyridine

Anhydrous chloroform

Magnetic stirrer

Standard laboratory glassware

Procedure:
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Dissolve 0.01 moles of 3-aminopyridine in 15 mL of anhydrous chloroform in a round-bottom

flask.

In a separate flask, prepare a solution of isonicotinoyl chloride in 15 mL of anhydrous

chloroform.

Cool the 3-aminopyridine solution to 10-15°C using an ice bath.

Slowly add the isonicotinoyl chloride solution dropwise to the cooled 3-aminopyridine

solution with continuous stirring.

To the resulting mixture, add 0.01 moles of anhydrous pyridine dropwise. Anhydrous pyridine

acts as a base to neutralize the HCl generated during the reaction.

Allow the reaction mixture to warm to room temperature and stir for 24-48 hours on a

magnetic stirrer to ensure complete reaction.

Monitor the reaction progress using Thin Layer Chromatography (TLC).

Upon completion, the solvent can be removed under reduced pressure to yield the crude

product.

Purify the crude product by recrystallization from a suitable solvent, such as ethanol or an

isopropanol-water mixture, to obtain pure N-(3-pyridyl)isonicotinamide.

Diagram 1: Synthetic Workflow
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Caption: Workflow for the synthesis of N-(3-pyridyl)isonicotinamide.

Applications in Coordination Chemistry
N-(3-pyridyl)isonicotinamide is of significant interest in the field of coordination chemistry,

where it functions as a versatile ligand. Its two pyridine rings can donate their nitrogen lone
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pairs to metal centers, enabling the formation of coordination polymers and metal-organic

frameworks (MOFs).

The "kinked" geometry of the molecule, arising from the meta- and para-substitution pattern,

allows it to bridge metal centers in a non-linear fashion. This property is crucial for constructing

complex, multi-dimensional structures. For instance, it has been used in the synthesis of

layered coordination polymers with nickel(II) ions, where it acts as a bridging ligand to form

intricate network topologies[2]. These materials are investigated for their potential in gas

adsorption and storage due to their porous nature[1].

Diagram 2: Ligand Coordination
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Caption: Bridging action of N-(3-pyridyl)isonicotinamide between two metal centers.

Potential Biological Significance
While the direct biological activity of N-(3-pyridyl)isonicotinamide is not extensively detailed in

the provided search results, its constituent parts, isonicotinamide and nicotinamide, are of

significant biological interest. Nicotinamide, a form of vitamin B3, is a precursor to the

coenzymes NAD and NADP, which are essential for numerous metabolic redox reactions[6][7].

Isonicotinamide and its derivatives are recognized as precursors to important antitubercular

agents[3].
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Given this, N-(3-pyridyl)isonicotinamide could be a subject of interest in drug discovery,

potentially as a scaffold for developing novel therapeutic agents. For example, derivatives of

isonicotinamides have been investigated as highly potent and selective inhibitors of Glycogen

Synthase Kinase-3 (GSK-3), a target implicated in diseases such as Alzheimer's and type II

diabetes[8].

Safety and Handling
The safety profile of N-(3-pyridyl)isonicotinamide is not specifically detailed. However, data for

the parent compound, isonicotinamide, indicates that it can cause skin, eye, and respiratory

irritation[3][7]. Standard laboratory safety precautions should be followed when handling N-(3-

pyridyl)isonicotinamide.

Table 2: General Safety Recommendations

Precaution Details

Personal Protective Equipment
Wear safety goggles, gloves, and a lab coat.

Use a dust mask if handling a powder.

Handling
Avoid inhalation of dust and contact with skin

and eyes. Use in a well-ventilated area[7].

Storage

Store in a cool, dry place away from

incompatible materials such as strong oxidizing

agents.

First Aid (Eyes)
Immediately flush with copious amounts of

water for at least 15 minutes.

First Aid (Skin) Wash with soap and plenty of water.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. 3-Pyridylnicotinamide - Wikipedia [en.wikipedia.org]

2. Poly[[(μ3-adamantane-1,3-diacetato)[μ-N-(pyridin-3-yl)isonicotinamide]nickel(II)]
monohydrate], a layered coordination polymer with triangular (3,6) topology - PMC
[pmc.ncbi.nlm.nih.gov]

3. grokipedia.com [grokipedia.com]

4. CAS 1453-82-3: Isonicotinamide | CymitQuimica [cymitquimica.com]

5. CAS 1453-82-3 | Sigma-Aldrich [sigmaaldrich.com]

6. hpvchemicals.oecd.org [hpvchemicals.oecd.org]

7. file.medchemexpress.com [file.medchemexpress.com]

8. researchgate.net [researchgate.net]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.derpharmachemica.com/pharma-chemica/synthesis-and-characterization-of-some-new-twin-drugs-having-substituted-pyridines.pdf
https://www.bio-world.com/media/MSDS/Nicotinamide_MSDS.pdf
https://hpvchemicals.oecd.org/UI/handler.axd?id=306b9ce3-d923-4155-9273-54705a39525c
https://grokipedia.com/isonicotinamide/
https://www.thegoodscentscompany.com/data/rw1035031.html
https://www.researchgate.net/publication/274021200_Structure-Activity_Relationship_SAR_Studies_on_Substituted_N-Pyridin-3-yl-2-amino-isonicotinamides_as_Highly_Potent_and_Selective_Glycogen_Synthase_Kinase-3_GSK-3_Inhibitors
https://www.benchchem.com/product/b2853218?utm_src=pdf-custom-synthesis#bc-rfq
https://en.wikipedia.org/wiki/3-Pyridylnicotinamide
https://pmc.ncbi.nlm.nih.gov/articles/PMC10626845/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10626845/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10626845/
https://grokipedia.com/page/isonicotinamide
https://cymitquimica.com/cas/1453-82-3/
https://www.sigmaaldrich.com/HK/zh/search/1453-82-3?focus=products&page=1&perpage=30&sort=relevance&term=1453-82-3&type=cas_number
https://hpvchemicals.oecd.org/ui/handler.axd?id=0d936d0b-15f5-47df-b510-2c80293b703f
https://file.medchemexpress.com/batch_PDF/HY-W012843R/Isonicotinamide-Standard-SDS-MedChemExpress.pdf
https://www.researchgate.net/publication/367242667_Structure-Activity_Relationship_SAR_Studies_on_Substituted_N-Pyridin-3-yl-2-amino-isonicotinamides_as_Highly_Potent_and_Selective_Glycogen_Synthase_Kinase-3_GSK-3_Inhibitors
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2853218?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [An In-depth Technical Guide to N-(3-
pyridyl)isonicotinamide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2853218/docs#an-in-depth-technical-guide-to-n-3-
pyridyl-isonicotinamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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